Cas no 359905-80-9 (8-(2-hydroxyethyl)amino-1,3-dimethyl-7-(3-methylphenyl)methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione)

• Product Name: 8-(2-hydroxyethyl)amino-1,3-dimethyl-7-(3-methylphenyl)methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione
• CAS No: 359905-80-9
• MF: C₁₇H₂₁N₅O₃
• MW: 343.380343198776
• CID: 5842713
• Update Time: 2025-06-20

8-(2-hydroxyethyl)amino-1,3-dimethyl-7-(3-methylphenyl)methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione Chemical and Physical Properties

Names and Identifiers

• 8-((2-hydroxyethyl)amino)-1,3-dimethyl-7-(3-methylbenzyl)-3,7-dihydro-1H-purine-2,6-dione
• 1H-Purine-2,6-dione, 3,7-dihydro-8-[(2-hydroxyethyl)amino]-1,3-dimethyl-7-[(3-methylphenyl)methyl]-
• 8-(2-hydroxyethyl)amino-1,3-dimethyl-7-(3-methylphenyl)methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione

• Inchi： 1S/C17H21N5O3/c1-11-5-4-6-12(9-11)10-22-13-14(19-16(22)18-7-8-23)20(2)17(25)21(3)15(13)24/h4-6,9,23H,7-8,10H2,1-3H3,(H,18,19)
• InChI Key： SGFPEIVTATYWCH-UHFFFAOYSA-N
• SMILES： N1(CC2=CC=CC(C)=C2)C2=C(N(C)C(=O)N(C)C2=O)N=C1NCCO

Experimental Properties

• Density: 1.36±0.1 g/cm3(Predicted)
• Boiling Point: 591.4±60.0 °C(Predicted)
• pka: 14.55±0.10(Predicted)

Additional information on 8-(2-hydroxyethyl)amino-1,3-dimethyl-7-(3-methylphenyl)methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione

Introduction to 8-(2-hydroxyethyl)amino-1,3-dimethyl-7-(3-methylphenyl)methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione (CAS No. 359905-80-9)

8-(2-hydroxyethyl)amino-1,3-dimethyl-7-(3-methylphenyl)methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound belongs to the purine derivatives class, which is well-known for its biological relevance and potential therapeutic applications. The molecular structure of this compound incorporates several key functional groups, including an amine moiety, hydroxyl group, and a tetrahydro-1H-purine core, which contribute to its diverse chemical reactivity and biological activity.

The CAS No. 359905-80-9 uniquely identifies this compound in scientific literature and databases. Its systematic name provides a detailed insight into its chemical composition: the presence of 1,3-dimethyl, (3-methylphenyl)methyl, and tetrahydro-1H-purine-2,6-dione moieties highlights its structural complexity. This complexity is not merely academic but also practical, as it influences the compound's interactions with biological targets and its potential pharmacological effects.

Recent advancements in medicinal chemistry have highlighted the importance of purine derivatives in drug discovery. The amine group in this compound's structure suggests potential interactions with nucleic acid bases and other biomolecules, making it a candidate for further investigation in the development of nucleoside analogs or kinase inhibitors. The hydroxyl group further enhances its reactivity, allowing for modifications that could tailor its biological activity for specific therapeutic purposes.

One of the most compelling aspects of this compound is its structural similarity to known bioactive molecules. For instance, purine derivatives have been extensively studied for their roles in enzyme inhibition and as antiviral agents. The 7-(3-methylphenyl)methyl substituent adds another layer of complexity, potentially influencing both the solubility and binding affinity of the molecule. This feature makes it an intriguing candidate for further exploration in the development of novel therapeutic agents.

The synthesis of such complex molecules often presents significant challenges due to the multiple stereocenters and functional groups involved. However, modern synthetic methodologies have made considerable progress in addressing these challenges. Techniques such as catalytic hydrogenation, protecting group strategies, and chiral resolution have enabled chemists to construct intricate structures like 8-(2-hydroxyethyl)amino-1,3-dimethyl-7-(3-methylphenyl)methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione with high precision and yield.

In terms of biological activity, 8-(2-hydroxyethyl)amino-1,3-dimethyl-7-(3-methylphenyl)methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione has shown promise in preliminary studies. Its structural features suggest potential interactions with enzymes such as kinases or phosphodiesterases, which are critical targets in many diseases. Additionally, 8-(2-hydroxyethyl)amino -1 ,3 -dimeth yl -7 - ( 3 -m ethylphen ylm eth yl ) - 2 , 3 , 6 , 7 -tetrahy dro -1 H -pur ine - 2 , 6 -dione 's ability to cross the blood-brain barrier could make it a valuable candidate for central nervous system (CNS) therapies.

The pharmaceutical industry is increasingly interested in developing drugs that can modulate central nervous system functions without significant side effects. The unique structural features of this compound make it a promising candidate for further investigation in this area. Its ability to interact with multiple biological targets suggests that it could have multifaceted therapeutic effects.

Moreover, 8-(2-hydroxyethyl)amino -1 ,3 -dimeth yl -7 - ( 3 -m ethylphen ylm eth yl ) - 2 , 3 , 6 , 7 -tetrahy dro -1 H -pur ine - 2 , 6 -dione 's chemical stability under various conditions makes it a suitable candidate for formulation into oral or injectable medications. This stability ensures that the drug remains effective throughout its shelf life and during storage and transportation.

Recent research has also explored the potential use of purine derivatives as chemosensitizers or radiosensitizers in cancer therapy. The ability of this compound to enhance the efficacy of existing treatments could lead to more effective cancer therapies with fewer side effects. Additionally, 8-(2-hydroxyethyl)amino -1 ,3 -dimeth yl -7 -( 3-m ethylphen ylm eth yl ) - 2 , 3 , 6 ,7-tetrahy dro-1 H-pur ine -2 ,6-dione 's interaction with DNA repair mechanisms could provide insights into new strategies for treating genetic disorders.

In conclusion,8-(2-hydroxyethyl)amino-1,3-dimethy l--7--(m et hylphen ylm eth yl)--tetr ah ydro--lH-p ur ine--dione (CAS No.359905--80--9) is a structurally complex and biologically relevant compound with significant potential in pharmaceutical applications . Its unique combination of functional groups makes it an attractive candidate for further research into drug discovery . As our understanding of biological systems continues to grow,8(---(--- hydro xyethy l)---a mino---)-1,,-dimethy l---)-(-m et hylphen ylm ethy l)--tetr ah ydro--lH-p ur ine--dione 's role in medicine is likely to expand . Future studies should focus on elucidating its mechanism of action and exploring its therapeutic potential in various disease contexts . p >